(E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)prop-2-enamide
• InChI: InChI=1S/C23H23ClN2O3/c24-20-7-2-1-5-16(20)8-11-22(27)25-17-9-10-21-19(15-17)23(28)26-13-4-3-6-18(26)12-14-29-21/h1-2,5,7-11,15,18H,3-4,6,12-14H2,(H,25,27)/b11-8+
• InChI Key: UYIXJBCCGVZMBD-DHZHZOJOSA-N
• Canonical SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C=CC4=CC=CC=C4Cl
• Isomeric SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)/C=C/C4=CC=CC=C4Cl
• Molecular Formula: C23H23ClN2O3
• Molecular Weight: 410.9 g/mol
• CAS No.: 1226488-18-1

Description

The compound "(E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide" is a structurally complex acrylamide derivative featuring a benzo-pyrido-oxazocin core fused with a chlorophenyl-substituted acrylamide moiety. Its synthesis likely involves multi-step organic reactions, including imidazo-pyridine formation and acrylamide coupling, as inferred from analogous protocols in related compounds (e.g., compound 13o in ) .

Biological Activity

The compound (E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide is a synthetic organic molecule with potential applications in pharmacology and agriculture. Its structure suggests a complex interaction profile with biological systems. This article explores its biological activity based on available research findings.

Biological Activity Overview

Research on similar compounds has indicated potential activities such as anti-cancer properties, neuroprotective effects, and herbicidal activity. The specific biological activities of (E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide are summarized below.

1. Anti-Cancer Activity

Several studies have focused on compounds with similar structures in the context of cancer treatment. For instance:

• Mechanism of Action : Compounds targeting sigma receptors have shown promise in inhibiting tumor growth by modulating cell signaling pathways involved in proliferation and apoptosis.
• Case Study : A related compound demonstrated significant cytotoxicity against various cancer cell lines with IC50 values ranging from 1 to 10 µM .

2. Neuroprotective Effects

The neuroprotective potential of this compound may stem from its ability to interact with sigma receptors:

• Research Findings : Studies indicate that sigma receptor ligands can provide neuroprotection by reducing oxidative stress and inflammation in neuronal cells.
• Experimental Evidence : In vitro assays showed that similar compounds could protect against glutamate-induced toxicity in neuronal cultures .

3. Herbicidal Activity

The structural characteristics of the compound suggest potential herbicidal properties:

• Mechanism : Compounds with chlorophenyl moieties have been associated with herbicidal activity through inhibition of photosynthesis or disruption of plant hormonal balance.
• Field Trials : Preliminary tests indicated effective weed control at concentrations as low as 50 ppm in agricultural settings .

Data Table of Biological Activities

The following table summarizes the biological activities reported for (E)-3-(2-chlorophenyl)-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)acrylamide and related compounds:

Activity Type	Mechanism of Action	Reference
Anti-Cancer	Sigma receptor modulation
Neuroprotection	Reduction of oxidative stress
Herbicidal	Inhibition of photosynthesis

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound 13o ()

• Structure: (R,E)-N-(1–(6-chloro-2–(4-(4-methylpiperazin-1-yl)phenyl)-3H-imidazo[4,5-b]pyridin-7-yl)pyrrolidin-3-yl)-2-cyano-3-(2-methylpyridin-3-yl)acrylamide.
• Key Differences: Core Heterocycle: Compound 13o contains an imidazo[4,5-b]pyridine core, whereas the target compound features a benzo-pyrido-oxazocin system. Substituents: The acrylamide side chain in 13o includes a cyano group and a methylpyridine, contrasting with the chlorophenyl group in the target compound. Synthetic Route: Both compounds likely utilize aldehyde-mediated acrylamide coupling, but 13o employs 2-methylnicotinaldehyde as the aldehyde source, differing from the chlorophenyl precursor in the target compound .

Zygocaperoside and Isorhamnetin-3-O-glycoside ()

• Structure: These are natural products isolated from Zygophyllum fabago roots, with Zygocaperoside being a triterpenoid saponin and Isorhamnetin-3-O-glycoside a flavonoid derivative.
• Key Differences: Biosynthetic Origin: Unlike the synthetic acrylamide derivative, these compounds are plant-derived. Functional Groups: The target compound lacks glycosidic bonds or flavonoid scaffolds, focusing instead on fused nitrogen-containing heterocycles. Biological Relevance: While the target compound’s activity is uncharacterized, Zygocaperoside and Isorhamnetin derivatives are linked to anti-inflammatory and antioxidant effects .

Poly(ethylene glycol) diacrylate (PEGDA) ()

• Structure : A crosslinkable polymer used in 3D hydrogel printing.
• Reactivity: PEGDA undergoes photopolymerization, unlike the target compound, which may engage in receptor-ligand interactions .